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Compound of Interest

Compound Name: 4-(1-Adamantyl)aniline

Cat. No.: B176474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: An exhaustive search of public scientific databases and literature did not yield

specific single-crystal X-ray diffraction data for 4-(1-Adamantyl)aniline. Therefore, a detailed

analysis of its crystal structure, including crystallographic parameters, is not possible at this

time. This guide provides a comprehensive overview of its synthesis, chemical properties, and

potential applications based on available information.

Introduction
4-(1-Adamantyl)aniline is an organic compound featuring a bulky, rigid adamantane cage

attached to an aniline moiety at the para position. The unique properties of the adamantyl

group, such as its high lipophilicity and three-dimensional structure, make it a valuable scaffold

in medicinal chemistry and materials science.[1][2] Adamantane-containing compounds have

shown promise in various therapeutic areas, and 4-(1-Adamantyl)aniline serves as a key

building block for the synthesis of more complex molecules with potential biological activity.[3]

This technical guide summarizes the current knowledge on 4-(1-Adamantyl)aniline, focusing

on its synthesis, physicochemical properties, and applications.

Molecular Structure and Properties
The molecular structure of 4-(1-Adamantyl)aniline consists of a tricyclo[3.3.1.1^3,7]decane

(adamantane) group linked to the fourth carbon of an aniline ring.
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Molecular Formula: C₁₆H₂₁N[4][5] Molecular Weight: 227.34 g/mol [4][5]

A three-dimensional representation of the molecule is shown below:

Figure 1. Predicted 3D structure of 4-
(1-Adamantyl)aniline.

The key physicochemical properties of 4-(1-Adamantyl)aniline are summarized in the table

below.

Property Value Reference

CAS Number 1459-48-9 [4][5]

Melting Point 107.0 °C [4]

Boiling Point 367.4 °C [4]

Appearance Off-white to light brown solid [6]

Solubility

Soluble in many organic

solvents (e.g., alcohols,

ethers), insoluble in water

[7]

Synthesis of 4-(1-Adamantyl)aniline
A common and efficient method for the synthesis of 4-(1-Adamantyl)aniline involves the

reaction of 1-adamantanol with acetanilide in the presence of trifluoroacetic acid, followed by

hydrolysis of the intermediate.[4][8]

The overall reaction scheme is as follows:
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Reactants

Reaction Conditions

Intermediate

Hydrolysis Final Product

1-Adamantanol

4-(1-Adamantyl)acetanilide

Alkylation

Acetanilide

Trifluoroacetic Acid (Solvent)

80 °C, 3 hours

4-(1-Adamantyl)aniline

Deprotection

10% HCl

20% NaOH

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(1-Adamantyl)aniline.

Experimental Protocols
Synthesis of 4-(1-Adamantyl)aniline via Adamantylation
of Acetanilide[9]
This protocol is based on a patented method for the production of 4-(1-Adamantyl)aniline.

Materials:

1-Adamantanol

Acetanilide
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Trifluoroacetic acid (TFA)

10% Hydrochloric acid (HCl) solution

20% Sodium hydroxide (NaOH) solution

Water

Procedure:

In a reaction vessel, combine 1-adamantanol, acetanilide, and trifluoroacetic acid. A suitable

molar ratio is 1:1.4:6 (1-adamantanol:acetanilide:TFA).

Stir the reaction mixture at a temperature of 80 °C for 3 hours.

After the reaction is complete, distill off the trifluoroacetic acid.

Hydrolyze the residue with a 10% hydrochloric acid solution.

Filter the resulting mixture.

Upon cooling, add a 20% sodium hydroxide solution to the filtrate until the solution is strongly

alkaline. This will cause the product to precipitate.

Filter the solid product and wash it with water.

Dry the solid phase under a vacuum to obtain 4-(1-Adamantyl)aniline.

This method has been reported to produce a high yield (around 96%) of 4-(1-
Adamantyl)aniline with high purity.[8]

Applications in Drug Development and Research
The incorporation of the adamantane moiety can enhance the lipophilicity and metabolic

stability of drug candidates, potentially improving their pharmacokinetic profiles.[2] 4-(1-
Adamantyl)aniline serves as a versatile starting material for the synthesis of various

biologically active compounds.
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Inhibitors of Glycogen Synthase Kinase-3 (GSK-3): 4-(1-Adamantyl)aniline is used as a

reactant in the preparation of pyrroledione derivatives that act as inhibitors of GSK-3.[9]

GSK-3 is a therapeutic target for a range of diseases, including neurodegenerative disorders

and diabetes.

Anticancer and Anti-inflammatory Activity: 4-(1-Adamantyl)aniline has demonstrated high

cytotoxicity against tumor cells in vitro.[4] It has also been shown to inhibit the production of

tumor necrosis factor (TNF), an inflammatory cytokine involved in various pathological

processes.[4]

Conclusion
While the specific crystal structure of 4-(1-Adamantyl)aniline remains to be determined and

publicly reported, its synthesis and chemical properties are well-documented. Its utility as a

precursor for compounds with significant biological activities, particularly in the areas of cancer

and inflammation research, underscores its importance in medicinal chemistry. Further

investigation into the solid-state structure of this compound could provide valuable insights for

the rational design of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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